Cas no 7480-30-0 (2(3H)-Benzoxazolone, hexahydro-, cis-)
7480-30-0 structure
Product name:2(3H)-Benzoxazolone, hexahydro-, cis-
2(3H)-Benzoxazolone, hexahydro-, cis- Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzoxazolone, hexahydro-, cis-
- (3aR,7aS)-3a,4,5,6,7,7a-hexahydro-3H-1,3-benzoxazol-2-one
- AKOS006347671
- 7480-30-0
- CTK2G9739
- DTXSID50460418
-
- Inchi： InChI=1S/C7H11NO2/c9-7-8-5-3-1-2-4-6(5)10-7/h5-6H,1-4H2,(H,8,9)/t5-,6+/m1/s1
- InChI Key： MZZMFGLUGZUKRI-RITPCOANSA-N
- SMILES： C1CCC2C(C1)NC(=O)O2
Computed Properties
- Exact Mass: 141.07903
- Monoisotopic Mass: 141.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 38.3Ų
Experimental Properties
- PSA: 38.33
2(3H)-Benzoxazolone, hexahydro-, cis- Related Literature
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Dmitry V. Uborsky,Dmitry Y. Mladentsev,Bogdan A. Guzeev,Ilya S. Borisov,Antonio Vittoria,Christian Ehm,Roberta Cipullo,Coen Hendriksen,Nic Friederichs,Vincenzo Busico,Alexander Z. Voskoboynikov Dalton Trans., 2020,49, 3015-3025
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Nakia Maulucci,Francesco De Riccardis,Cinzia Barbara Botta,Agostino Casapullo,Elena Cressina,Massimo Fregonese,Paolo Tecilla,Irene Izzo Chem. Commun., 2005, 1354-1356
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Irina Geibel,Marc Schmidtmann,Jens Christoffers Org. Biomol. Chem., 2017,15, 7824-7829
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Panpan Su,Yash Boyjoo,Shiyang Bai J. Mater. Chem. A, 2019,7, 19415-19422
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Carsten Glock,Helmar Görls,Matthias Westerhausen Chem. Commun., 2012,48, 7094-7096
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